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Compound of Interest

Compound Name: AN-12-H5 intermediate-2

Cat. No.: B1463255 Get Quote

Disclaimer: Publicly available spectroscopic data for a compound specifically designated "AN-
12-H5 intermediate-2" could not be located. The following guide provides a representative

template for the presentation of such data, intended for researchers, scientists, and drug

development professionals. All data and specific protocols herein are illustrative examples.

Introduction
The structural elucidation of novel chemical intermediates is a cornerstone of modern drug

discovery and development. Spectroscopic techniques such as Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provide essential,

complementary information to confirm the identity, purity, and structure of newly synthesized

molecules. This document outlines the typical spectroscopic data and methodologies for the

characterization of a hypothetical intermediate, designated here as AN-12-H5 intermediate-2.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for AN-12-H5
intermediate-2.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data for AN-12-H5 intermediate-2 (Example) Solvent: CDCl₃,

Frequency: 400 MHz
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Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

7.85 d 2H 8.2 Ar-H

7.42 d 2H 8.2 Ar-H

4.21 q 2H 7.1 -CH₂-CH₃

2.50 s 3H - Ar-CH₃

1.25 t 3H 7.1 -CH₂-CH₃

Table 2: ¹³C NMR Spectroscopic Data for AN-12-H5 intermediate-2 (Example) Solvent: CDCl₃,

Frequency: 100 MHz

Chemical Shift (δ) ppm Assignment

165.4 C=O

144.2 Ar-C

130.1 Ar-C

129.5 Ar-CH

128.8 Ar-CH

60.9 -CH₂-

21.6 Ar-CH₃

14.3 -CH₃

Mass Spectrometry (MS) Data
Table 3: High-Resolution Mass Spectrometry (HRMS) Data for AN-12-H5 intermediate-2
(Example) Ionization Mode: Electrospray Ionization (ESI+)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1463255?utm_src=pdf-body
https://www.benchchem.com/product/b1463255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ion Calculated m/z Found m/z

[M+H]⁺ 179.0965 179.0961

[M+Na]⁺ 201.0784 201.0780

Infrared (IR) Spectroscopy Data
Table 4: IR Absorption Data for AN-12-H5 intermediate-2 (Example) Sample Preparation: Thin

Film

Wavenumber (cm⁻¹) Intensity Assignment

3050 Medium, Sharp Aromatic C-H Stretch

2980 Medium, Sharp Aliphatic C-H Stretch

1715 Strong, Sharp C=O (Ester) Stretch

1610 Medium, Sharp Aromatic C=C Stretch

1275 Strong, Sharp C-O (Ester) Stretch

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of scientific findings.

NMR Spectroscopy
NMR spectra were acquired on a 400 MHz spectrometer. The sample was dissolved in

deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal

standard. For ¹H NMR, 16 scans were accumulated. For ¹³C NMR, 1024 scans were

accumulated. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Mass Spectrometry
High-resolution mass spectra were obtained using a Time-of-Flight (TOF) mass spectrometer

equipped with an electrospray ionization (ESI) source. The sample was dissolved in methanol

and introduced via direct infusion. The instrument was operated in positive ion mode, and data

was acquired over a mass range of m/z 50-500.
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Infrared (IR) Spectroscopy
IR spectra were recorded on a Fourier Transform Infrared (FT-IR) spectrometer. A small

amount of the neat sample was placed between two sodium chloride (NaCl) plates to create a

thin film. The spectrum was recorded from 4000 to 600 cm⁻¹ with a resolution of 4 cm⁻¹.

Visualization of Analytical Workflow
The logical flow of spectroscopic analysis ensures a comprehensive structural elucidation of a

chemical intermediate.
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Caption: Workflow for the spectroscopic identification of a novel chemical intermediate.
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To cite this document: BenchChem. [Spectroscopic Analysis of Chemical Intermediates: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1463255#an-12-h5-intermediate-2-spectroscopic-
data-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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